Cas no 1427013-68-0 ((5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine)

• Product Name: (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine
• CAS No: 1427013-68-0
• MF: C₄H₈BrN₅
• MW: 206.043818473816
• CID: 5189756
• Update Time: 2025-06-15

(5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine

• Inchi： 1S/C4H8BrN5/c1-2-10-4(8-6)7-3(5)9-10/h2,6H2,1H3,(H,7,8,9)
• InChI Key： UMBWUQOWFRYSCK-UHFFFAOYSA-N
• SMILES： N1(CC)C(NN)=NC(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine

Latest Research Insights on (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine (CAS: 1427013-68-0)

The compound (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine (CAS: 1427013-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic hydrazine derivative, characterized by a bromo-substituted triazole core, exhibits unique chemical properties that make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have focused on its role as a key intermediate in the preparation of pharmacologically active compounds, particularly those targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine in the development of antimicrobial agents. The researchers demonstrated that this compound serves as a versatile building block for the construction of triazole-based hybrids with enhanced antibacterial activity against multidrug-resistant strains. The presence of the bromo substituent was found to significantly influence the electronic properties of the molecule, thereby modulating its interactions with bacterial targets such as DNA gyrase and topoisomerase IV.

In the context of anticancer drug discovery, (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine has been investigated for its ability to inhibit key enzymes involved in tumor progression. A recent preclinical study highlighted its potential as a scaffold for designing inhibitors of protein kinases, particularly those implicated in the PI3K/AKT/mTOR signaling pathway. The hydrazine moiety was shown to facilitate the formation of hydrogen bonds with critical amino acid residues in the ATP-binding pocket of these kinases, leading to potent inhibition of cancer cell proliferation.

From a synthetic chemistry perspective, advances in the preparation and functionalization of (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine have been reported. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to introduce diverse substituents at the 5-position of the triazole ring, thereby expanding the chemical space for structure-activity relationship studies. These methodologies have enabled the efficient synthesis of analogs with improved pharmacokinetic properties and reduced off-target effects.

Despite these promising developments, challenges remain in the optimization of (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine-derived compounds for clinical applications. Issues such as metabolic stability, solubility, and selectivity need to be addressed through further structural modifications and formulation strategies. Ongoing research efforts are focused on leveraging computational chemistry and artificial intelligence tools to predict and enhance the therapeutic potential of this compound class.

In conclusion, (5-Bromo-2-ethyl-2H-[1,2,4]triazol-3-yl)-hydrazine (CAS: 1427013-68-0) represents a valuable chemical entity with broad applicability in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a key player in the development of next-generation therapeutics. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies and targeted drug delivery systems.